Cas no 106698-07-1 (1-Acetyl-5-bromoindolin-3-one)

1-Acetyl-5-bromoindolin-3-one is a brominated indolinone derivative featuring an acetyl substituent at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The presence of the bromine atom enhances its reactivity, enabling selective functionalization for further derivatization. Its well-defined structure and high purity make it suitable for research applications, including medicinal chemistry and material science. The acetyl group contributes to stability while allowing for further modifications under mild conditions. This compound is particularly valuable in the synthesis of heterocyclic frameworks and as a precursor for bioactive indole-based compounds.
1-Acetyl-5-bromoindolin-3-one structure
1-Acetyl-5-bromoindolin-3-one structure
Product Name:1-Acetyl-5-bromoindolin-3-one
CAS No:106698-07-1
MF:C10H8BrNO2
MW:254.080021858215
MDL:MFCD00463385
CID:97323
PubChem ID:793042
Update Time:2025-05-27

1-Acetyl-5-bromoindolin-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Acetyl-5-bromoindolin-3-one
    • 1-acetyl-5-bromo-2H-indol-3-one
    • 1-acetyl-5-bromo-1,2-dihydro-3H-indol-3-one
    • 1-acetyl-5-bromo-1,2-dihydroindol-3-one
    • 1-acetyl-5-bromo-3-indolinone
    • 1-acetyl-5-bromoindoxyl
    • 5-Brom-N-acetylindoxyl
    • 5-bromo-1-acetyl indoxyl
    • KXJGSNRAQWDDJT-UHFFFAOYSA
    • 3H-Indol-3-one, 1-acetyl-5-broMo-1,2-dihydro-
    • FT-0682472
    • AS-49975
    • AMY36468
    • SCHEMBL5712043
    • CS-0060861
    • SR-01000195496-1
    • DTXSID50355173
    • SR-01000195496
    • 106698-07-1
    • AKOS015837725
    • MFCD00463385
    • BB 0260986
    • O10370
    • CYANOETHYLCELLULOSE
    • InChI=1/C10H8BrNO2/c1-6(13)12-5-10(14)8-4-7(11)2-3-9(8)12/h2-4H,5H2,1H3
    • KXJGSNRAQWDDJT-UHFFFAOYSA-
    • DB-059500
    • MDL: MFCD00463385
    • Inchi: 1S/C10H8BrNO2/c1-6(13)12-5-10(14)8-4-7(11)2-3-9(8)12/h2-4H,5H2,1H3
    • InChI Key: KXJGSNRAQWDDJT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(CN2C(C)=O)=O

Computed Properties

  • Exact Mass: 252.97400
  • Monoisotopic Mass: 252.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.655
  • Boiling Point: 487.7°C at 760 mmHg
  • Flash Point: 248.7°C
  • Refractive Index: 1.626
  • PSA: 37.38000
  • LogP: 2.06330

1-Acetyl-5-bromoindolin-3-one Security Information

  • HazardClass:IRRITANT

1-Acetyl-5-bromoindolin-3-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Acetyl-5-bromoindolin-3-one Pricemore >>

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